Cas no 1361857-43-3 (3'-Bromomethyl-3,5-dichloro-5'-trifluoromethyl-biphenyl)

• Product Name: 3'-Bromomethyl-3,5-dichloro-5'-trifluoromethyl-biphenyl
• CAS No: 1361857-43-3
• MF: C₁₄H₈BrCl₂F₃
• MW: 384.018531799316
• CID: 4790133
• Update Time: 2025-06-12

3'-Bromomethyl-3,5-dichloro-5'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Bromomethyl-3,5-dichloro-5'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H8BrCl2F3/c15-7-8-1-9(3-11(2-8)14(18,19)20)10-4-12(16)6-13(17)5-10/h1-6H,7H2
• InChI Key： UTAMSUBHHHZCDJ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)(F)F)=CC(=C1)C1C=C(C=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 3'-Bromomethyl-3,5-dichloro-5'-trifluoromethyl-biphenyl

Introduction to 3'-Bromomethyl-3,5-dichloro-5'-trifluoromethyl-biphenyl (CAS No. 1361857-43-3)

3'-Bromomethyl-3,5-dichloro-5'-trifluoromethyl-biphenyl, identified by its CAS number 1361857-43-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration, incorporating both bromomethyl and halogenated substituents, which makes it a valuable intermediate in synthetic chemistry. The presence of chlorine and fluorine atoms introduces electron-withdrawing effects, influencing its reactivity and potential applications in various chemical transformations.

The compound's structure consists of two benzene rings connected at the para positions, with specific functional groups attached to enhance its utility. The 3'-bromomethyl moiety serves as a reactive site for further functionalization, allowing for the introduction of other pharmacophores or biomolecules. Meanwhile, the 3,5-dichloro and 5'-trifluoromethyl groups contribute to the compound's stability and electronic properties, making it an attractive candidate for drug discovery efforts.

In recent years, the demand for halogenated biphenyl derivatives has surged due to their role in developing novel therapeutic agents. These compounds are particularly interesting because they can modulate biological pathways by interacting with specific targets. For instance, biphenyl-based molecules have been explored for their potential in treating neurological disorders, infectious diseases, and cancer. The halogen atoms in 3'-Bromomethyl-3,5-dichloro-5'-trifluoromethyl-biphenyl enhance its lipophilicity and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The bromomethyl group can undergo nucleophilic substitution reactions, enabling the introduction of a wide range of functional groups such as amines, alcohols, and thiols. This flexibility makes it a valuable building block for constructing more complex molecules. Additionally, the electron-withdrawing nature of the chlorine and fluorine substituents can influence the reactivity of adjacent functional groups, allowing for precise control over reaction outcomes.

Recent studies have highlighted the utility of halogenated biphenyls in medicinal chemistry. For example, researchers have demonstrated that compounds with similar structural motifs exhibit potent activity against bacterial infections and viral pathogens. The 3',5-dichloro-5'-trifluoromethyl configuration in 3'-Bromomethyl-3,5-dichloro-5'-trifluoromethyl-biphenyl is particularly noteworthy because it has been shown to improve binding affinity to biological targets. This has spurred further investigation into its derivatives as potential drug candidates.

The pharmaceutical industry has also shown interest in this compound due to its potential applications in agrochemicals. Halogenated biphenyls are known to possess herbicidal and pesticidal properties, making them useful in crop protection strategies. By modifying the substituents on the biphenyl core, chemists can fine-tune the biological activity of these compounds to meet specific agricultural needs. The presence of multiple reactive sites in 3'-Bromomethyl-3,5-dichloro-5'-trifluoromethyl-biphenyl allows for extensive derivatization, opening up numerous possibilities for developing novel agrochemical formulations.

In terms of synthetic methodologies, this compound can be prepared through multi-step organic transformations involving cross-coupling reactions, halogenation processes, and functional group interconversions. Advanced techniques such as palladium-catalyzed coupling reactions have been employed to construct the biphenyl core efficiently. The synthesis often requires careful optimization to ensure high yields and purity, which are essential for subsequent applications.

The safety profile of 3'-Bromomethyl-3,5-dichloro-5'-trifluoromethyl-biphenyl is another critical consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves and safety goggles is recommended during laboratory work involving this compound. Storage conditions should also be controlled to prevent degradation or unwanted side reactions.

Future research directions may explore the development of new derivatives of this compound with enhanced pharmacological properties. Computational modeling techniques can aid in predicting the behavior of different structural analogs before experimental synthesis begins. This approach can significantly reduce time-to-market for novel drug candidates by identifying promising scaffolds early in the discovery process.

In conclusion,3'-Bromomethyl-3,5-dichloro-5'-trifluoromethyl-biphenyl (CAS No. 1361857-43-3) is a versatile intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive starting material for developing innovative therapeutics and crop protection agents. As research continues to uncover new uses for halogenated biphenyls,this compound will likely remain a key player in synthetic chemistry and drug discovery efforts worldwide.